4-[(E)-(hydroxyimino)methyl]-2-methoxy-6-nitrophenol

• Molecular Formula: C8H8N2O5
• Molecular Weight: 212.16 g/mol
• IUPAC Name: 4-[(E)-hydroxyiminomethyl]-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C8H8N2O5/c1-15-7-3-5(4-9-12)2-6(8(7)11)10(13)14/h2-4,11-12H,1H3/b9-4+
• InChI Key: ZLFZPNRIGZTJQX-RUDMXATFSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=N/O
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C=NO

Description

4-[(E)-(hydroxyimino)methyl]-2-methoxy-6-nitrophenol is an organic compound with a complex structure that includes a hydroxyimino group, a methoxy group, and a nitro group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-(hydroxyimino)methyl]-2-methoxy-6-nitrophenol typically involves the following steps:

Methoxylation: The addition of a methoxy group to the phenol ring.

Oximation: The formation of the hydroxyimino group.

These reactions are usually carried out under controlled conditions to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale nitration and methoxylation processes, followed by oximation. These processes are optimized for efficiency and cost-effectiveness, often involving the use of catalysts and specific reaction conditions to maximize yield.

Chemical Reactions Analysis

Types of Reactions

4-[(E)-(hydroxyimino)methyl]-2-methoxy-6-nitrophenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the conditions and reagents used.

Reduction: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The hydroxyimino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas can be used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions include:

Oxidation: Oxidized derivatives of the original compound.

Reduction: Amino derivatives.

Substitution: Various substituted phenol derivatives.

Scientific Research Applications

4-[(E)-(hydroxyimino)methyl]-2-methoxy-6-nitrophenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-[(E)-(hydroxyimino)methyl]-2-methoxy-6-nitrophenol involves its interaction with specific molecular targets and pathways. The hydroxyimino group can form hydrogen bonds with biological molecules, affecting their function. The nitro group can undergo redox reactions, influencing cellular processes. The methoxy group can modulate the compound’s solubility and reactivity.

Comparison with Similar Compounds

Similar Compounds

• 4-[(E)-(hydroxyimino)methyl]-2-methoxyphenyl acetate
• 4-[(E)-(hydroxyimino)methyl]-2-methoxyphenyl acetate

Uniqueness

4-[(E)-(hydroxyimino)methyl]-2-methoxy-6-nitrophenol is unique due to the presence of both a nitro group and a hydroxyimino group on the same phenol ring. This combination of functional groups imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry.